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Abstract

Sparassol, a naturally occurring phenolic compound, has garnered significant scientific interest
due to its diverse biological activities. This technical guide provides a comprehensive overview
of the chemical structure, physicochemical properties, and known pharmacological effects of
sparassol. Detailed experimental protocols for its isolation, purification, and bioactivity
assessment are presented, alongside a summary of quantitative data on its antifungal,
insecticidal, and enzyme inhibitory properties. This document aims to serve as a foundational
resource for researchers and professionals engaged in the exploration of sparassol for
potential therapeutic and agrochemical applications.

Chemical Structure and Physicochemical Properties

Sparassol, chemically known as methyl 2-hydroxy-4-methoxy-6-methylbenzoate, is an
orsellinic acid derivative.[1] Its structure is characterized by a substituted benzene ring, making
it a relatively simple yet biologically active molecule.

Table 1: Chemical Identifiers and Physicochemical Properties of Sparassol
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Property Value Reference(s)
methyl 2-hydroxy-4-methoxy-6-
IUPAC Name Y TVEOY Y [2][3]
methylbenzoate
Methyl everninate, Methyl 4-
Synonyms ) [3]
methoxy-6-methylsalicylate
CAS Number 520-43-4 [2][3]
Molecular Formula C10H1204 [2][3]
Molecular Weight 196.20 g/mol [2][3]
Appearance Prisms from water [1]
Melting Point 67-68 °C [1]
Slightly soluble in hot water;
freely soluble in acetone,
Solubility ether, chloroform; moderately [1]

soluble in methanol, ethanol,

petroleum ether

Canonical SMILES

CC1=CC(=CC(=C1C(=0)OC)
0)oC

[3]

InChl Key

PFVPJOAAHSOENR-
UHFFFAOYSA-N

[3]

Biological Activities and Pharmacological

Properties

Sparassol is primarily recognized for its potent antifungal properties.[1] It is a secondary

metabolite produced by the cauliflower mushroom, Sparassis crispa, and is thought to play a

role in the fungus's defense mechanisms.[1] Beyond its antifungal effects, recent studies have

revealed a broader spectrum of bioactivities, including insecticidal and enzyme inhibitory

actions.

Antifungal Activity
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Sparassol has demonstrated significant activity against various fungal species. Notably, it has

been shown to be effective against the plant pathogenic fungus Cladosporium cucumerinum.[1]
While the precise mechanism of its antifungal action is not fully elucidated, it is hypothesized to
disrupt fungal cell membrane integrity or interfere with essential enzymatic processes.

Insecticidal Activity

Research has highlighted the potential of sparassol as a natural insecticide. Studies on the
spotted wing drosophila, Drosophila suzukii, have demonstrated its contact toxicity.[2][3]

Nematicidal Activity

Sparassol has also been identified as having nematicidal properties. It has shown efficacy
against the pine wood nematode, Bursaphelenchus xylophilus, a major pest in pine forests.[4]

Enzyme Inhibition

A key aspect of sparassol's bioactivity lies in its ability to inhibit specific enzymes. It has been
identified as an inhibitor of glutathione S-transferase (GST), an enzyme family crucial for
detoxification processes in many organisms, including insects.[2][3] This inhibitory action may
contribute to its insecticidal effects.

Table 2: Quantitative Biological Activity Data for Sparassol
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Test
Activity Type Organism/Enz  Metric Value Reference(s)
yme
Insecticidal Drosophila
o N LDso 18.7 u g/fly [2][3]
Activity suzukii (adults)
Nematicidal Bursaphelenchus
o ) LCso 84.92 ppm [4]
Activity xylophilus
Nematicidal Bursaphelenchus
L ) LCos 132.13 ppm [4]
Activity xylophilus
Glutathione S-
Enzyme
O transferase ICs0 0.19 mM [2]
Inhibition

(GST)

Experimental Protocols

This section provides detailed methodologies for the isolation, purification, and biological

evaluation of sparassol, based on established scientific literature.

Isolation and Purification of Sparassol from Sparassis

crispa

The following protocol outlines a general procedure for the extraction and purification of

sparassol from the fruiting bodies of Sparassis crispa.
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Extraction

-

Fresh fruiting bodies of Sparassis crispa

Homogenization in Methanol

Filtration and Concentration

Crude Methanolic Extract

J

Ethyl Acetate Fraction

-

Solvent Rartitioning

Partition with Ethyl Acetate and Water

Aqueous Fraction (discard)

J

Purification

G‘ilica Gel Column ChromatographD

:

\

[Elution with Hexane-Ethyl Acetate Gradie@

:

Graction Collection and TLC Analys@

Crystallization

Pure Sparassol
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Assay Preparation

Prepare GST enzyme solution Prepare sparassol solutions (various concentrations) Prepare substrate solutions (GSH and CDNB)
e N

Reaction and‘}\/[easuremem

Mix enzyme, buffer, and sparassol in a 96-well plate

Initiate reaction by adding substrates g

Monitor absorbance change at 340 nm

Calculate reaction velocity

Data A‘;lalysis

Glot % inhibition vs. sparassol concentratiorD

\ 4

Determine IC50 value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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